Cas no 70605-67-3 (((S)-Oxopyrrolidine-2-carbonyl)-L-cysteine)

• Product Name: ((S)-Oxopyrrolidine-2-carbonyl)-L-cysteine
• CAS No: 70605-67-3
• MF: C₈H₁₂N₂O₄S
• MW: 232.256880760193
• CID: 5046882
• Update Time: 2025-07-17

((S)-Oxopyrrolidine-2-carbonyl)-L-cysteine Chemical and Physical Properties

Names and Identifiers

• ((S)-Oxopyrrolidine-2-carbonyl)-L-cysteine
• Pidotimod Impurity 28
• L-Cysteine, N-(5-oxo-L-prolyl)- (9CI)

• Inchi： 1S/C8H12N2O4S/c11-6-2-1-4(9-6)7(12)10-5(3-15)8(13)14/h4-5,15H,1-3H2,(H,9,11)(H,10,12)(H,13,14)/t4-,5-/m0/s1
• InChI Key： WXWXRKGUFHVCCD-WHFBIAKZSA-N
• SMILES： C(O)(=O)[C@H](CS)NC(=O)[C@@H]1CCC(=O)N1

Additional information on ((S)-Oxopyrrolidine-2-carbonyl)-L-cysteine

Chemical Profile of ((S)-Oxopyrrolidine-2-carbonyl)-L-cysteine (CAS No. 70605-67-3)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of innovative therapeutic agents. Among these, ((S)-Oxopyrrolidine-2-carbonyl)-L-cysteine, with the CAS number 70605-67-3, has garnered significant attention due to its unique structural and functional properties. This compound, characterized by its oxopyrrolidine core and L-cysteine moiety, represents a promising candidate in the realm of drug discovery and molecular biology.

The structural configuration of ((S)-Oxopyrrolidine-2-carbonyl)-L-cysteine is meticulously designed to interact with biological targets in a highly specific manner. The oxopyrrolidine ring, a heterocyclic structure, contributes to the compound's stability and reactivity, making it an attractive scaffold for medicinal chemists. Meanwhile, the L-cysteine component introduces a thiol group, which is known for its ability to form disulfide bonds and participate in redox reactions, thereby enhancing the compound's versatility in biological systems.

Recent research has highlighted the potential applications of ((S)-Oxopyrrolidine-2-carbonyl)-L-cysteine in various therapeutic areas. For instance, studies have demonstrated its efficacy in modulating enzyme activity and inhibiting pathogenic processes. The compound's ability to selectively interact with biological targets makes it a valuable tool for developing targeted therapies. Moreover, its structural features allow for modifications that can enhance pharmacokinetic properties, such as solubility and bioavailability.

In the context of drug development, ((S)-Oxopyrrolidine-2-carbonyl)-L-cysteine has been explored as a precursor in the synthesis of more complex molecules. Its oxopyrrolidine core can be further functionalized to create derivatives with tailored properties. This flexibility has opened up new avenues for designing novel therapeutic agents that can address unmet medical needs.

The compound's role in biochemical pathways has also been extensively studied. Research indicates that it can influence key metabolic processes by interacting with enzymes and other biomolecules. This interaction often leads to altered cellular functions, which can be exploited for therapeutic purposes. For example, studies have shown that ((S)-Oxopyrrolidine-2-carbonyl)-L-cysteine can modulate inflammation and oxidative stress, two critical factors in various diseases.

Advances in computational chemistry have further enhanced the understanding of ((S)-Oxopyrrolidine-2-carbonyl)-L-cysteine's interactions with biological targets. Molecular modeling techniques have allowed researchers to predict how this compound binds to proteins and other biomolecules, providing insights into its mechanism of action. These predictions are crucial for optimizing drug design and improving therapeutic outcomes.

The synthesis of ((S)-Oxopyrrolidine-2-carbonyl)-L-cysteine has also seen significant advancements. Modern synthetic methodologies have enabled the production of this compound with high purity and yield, making it more accessible for research and commercial applications. Techniques such as asymmetric synthesis have been particularly useful in obtaining enantiomerically pure forms of the compound, which is essential for ensuring its biological efficacy.

The safety profile of ((S)-Oxopyrrolidine-2-carbonyl)-L-cysteine has been thoroughly evaluated through preclinical studies. These studies have demonstrated that the compound is well-tolerated at relevant doses, with minimal side effects observed. However, further research is needed to fully understand its long-term effects and potential interactions with other drugs.

In conclusion, ((S)-Oxopyrrolidine-2-carbonyl)-L-cysteine (CAS No. 70605-67-3) represents a fascinating chemical entity with significant potential in pharmaceutical applications. Its unique structure and functional properties make it a valuable tool for drug discovery and molecular biology research. As our understanding of its mechanisms and applications continues to grow, this compound is poised to play a crucial role in the development of next-generation therapeutics.